Cas no 103624-90-4 (4-Hydroxy-7-methoxy-2-methylquinoline)

• Product name: 4-Hydroxy-7-methoxy-2-methylquinoline
• CAS No: 103624-90-4
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD00086643
• CID: 1026227
• PubChem ID: 4250952

4-Hydroxy-7-methoxy-2-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-2-methylquinolin-4-ol
• 7-methoxy-2-methyl-1H-quinolin-4-one
• 7-METHOXY-2-METHYL-4-QUINOLINOL
• 4-Hydroxy-2-methyl-7-methoxy-chinolin
• 4-Hydroxy-7-methoxy-2-methylchinolin
• 7-Methoxy-2-methyl-chinolin-4-ol
• 7-methoxy-2-methyl-quinolin-4-ol
• OTAVA-BB 1088496
• 4-Hydroxy-7-methoxy-2-methylquinoline
• Z3225838956
• CS-0215573
• SB68210
• 58596-43-3
• CHEBI:191056
• AKOS005142056
• DTXSID60401231
• MFCD00086643
• 7-Methoxy-2-methylquinolin-4(1H)-one
• SCHEMBL8139912
• A896401
• SCHEMBL3740247
• CHEMBL1256108
• EN300-262403
• SY037170
• 103624-90-4
• Oprea1_062333
• DB-350815
• AC2773
• AK-029/34863024
• 7-methoxy-2-methyl-4(1H)-quinolinone

• MDL： MFCD00086643
• Inchi： InChI=1S/C11H11NO2/c1-7-5-11(13)9-4-3-8(14-2)6-10(9)12-7/h3-6H,1-2H3,(H,12,13)
• InChI Key： VXLZVELXYBOECH-UHFFFAOYSA-N
• SMILES： CC1=CC(=O)C2=C(C=C(C=C2)OC)N1

Computed Properties

• Exact Mass: 189.07900
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 42.35000
• LogP: 2.25740

4-Hydroxy-7-methoxy-2-methylquinoline Security Information

4-Hydroxy-7-methoxy-2-methylquinoline Customs Data

• HS CODE：2933499090
• Customs Data：

  China Customs Code:

  2933499090

  Overview:

  2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on 4-Hydroxy-7-methoxy-2-methylquinoline

Comprehensive Overview of 4-Hydroxy-7-methoxy-2-methylquinoline (CAS No. 103624-90-4): Properties, Applications, and Research Insights

4-Hydroxy-7-methoxy-2-methylquinoline (CAS No. 103624-90-4) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential biological activities. This compound, characterized by its hydroxy, methoxy, and methyl functional groups, serves as a versatile intermediate in organic synthesis and drug development. Researchers and industry professionals frequently search for terms like "4-Hydroxy-7-methoxy-2-methylquinoline synthesis", "CAS 103624-90-4 applications", and "quinoline derivatives in medicine", reflecting its relevance in contemporary scientific discourse.

The molecular structure of 4-Hydroxy-7-methoxy-2-methylquinoline combines a quinoline backbone with strategically placed substituents, enhancing its solubility and reactivity. This makes it particularly valuable in the design of bioactive molecules, such as antimicrobial or anti-inflammatory agents. Recent studies highlight its role in addressing global health challenges, including the search for novel antiviral compounds—a topic of heightened interest post-pandemic. Keywords like "quinoline-based drug discovery" and "CAS 103624-90-4 mechanism of action" are frequently queried in academic and industrial databases, underscoring its therapeutic potential.

From a synthetic chemistry perspective, 4-Hydroxy-7-methoxy-2-methylquinoline is often synthesized via Skraup or Doebner-Miller reactions, with modifications to optimize yield and purity. Its methoxy group at the 7-position and hydroxy group at the 4-position contribute to its stability and interaction with biological targets. Innovations in green chemistry have also explored eco-friendly synthesis routes for this compound, aligning with the growing demand for sustainable chemical processes—a trending topic in both scientific literature and public forums.

In material science, 4-Hydroxy-7-methoxy-2-methylquinoline has been investigated for its fluorescence properties, making it a candidate for optical sensors and organic electronics. Searches for "quinoline fluorescence applications" or "CAS 103624-90-4 in materials" reveal cross-disciplinary interest. Additionally, its role in coordination chemistry as a ligand for metal ions opens avenues for catalytic and diagnostic applications, further expanding its industrial footprint.

Quality control and analytical methods for 4-Hydroxy-7-methoxy-2-methylquinoline typically involve HPLC, NMR, and mass spectrometry, ensuring compliance with regulatory standards. The compound’s stability under varying pH and temperature conditions is frequently studied, addressing common queries like "storage conditions for CAS 103624-90-4". As research progresses, its integration into high-throughput screening libraries for drug discovery continues to grow, reflecting its enduring scientific value.

In summary, 4-Hydroxy-7-methoxy-2-methylquinoline (CAS No. 103624-90-4) exemplifies the intersection of chemistry, biology, and materials science. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—coupled with ongoing innovations in synthesis and analysis, position it as a compound of enduring relevance. By addressing trending search terms like "quinoline derivatives 2024" and "CAS 103624-90-4 suppliers", this overview bridges technical depth with real-world applicability, catering to both experts and curious learners.